Cas no 2140-25-2 (5'-O-Acetyl Adenosine)

5'-O-Acetyl Adenosine structure
5'-O-Acetyl Adenosine structure
Product Name:5'-O-Acetyl Adenosine
CAS No:2140-25-2
MF:C12H15N5O5
MW:309.278002023697
CID:825299
PubChem ID:11953391
Update Time:2025-04-19

5'-O-Acetyl Adenosine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-Acetyl Adenosine
    • 5?-O-Acetyl Adenosine
    • 5'-Acetyladenosine
    • Adenosine 5'-acetate
    • 2-Formyl-5-phenylfuran
    • 5-(4-phenyl)furan-2-carbaldehyde
    • 5'-O-Acetyladenosin
    • 5-Phenyl-2-furaldehyde
    • 5-phenyl-2-furanaldehyde
    • 5-phenyl-2-furancarboxaldehyde
    • 5-Phenyl-furan-2-carbaldehyde
    • 5-phenylfuran-2-carboxaldehyde
    • 5-phenylfuran-2-yl-2-carbaldehyde
    • O5'-Acetyl-adenosin
    • O5'-acetyl-adenosine
    • NSC 91775
    • BS-27749
    • BDBM50085525
    • CHEMBL3427691
    • adenosine 5'-methylcarboxamide
    • 2140-25-2
    • [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate
    • 5'-o-acetyladenosine
    • ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl acetate
    • ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methylacetate
    • SCHEMBL219554
    • Inchi： 1S/C12H15N5O5/c1-5(18)21-2-6-8(19)9(20)12(22-6)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,19-20H,2H2,1H3,(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
    • InChI Key： RMIAANGDAQJRIT-WOUKDFQISA-N
    • SMILES： O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 309.10700
  • Monoisotopic Mass: 309.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 146A^2

Experimental Properties

  • Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 143 ºC
  • Boiling Point: 636.1°C at 760 mmHg
  • Flash Point: 338.5°C
  • Refractive Index: 1.791
  • Solubility: Slightly soluble (3.09 g/l) (25 º C),
  • PSA: 145.61000
  • LogP: -0.82800

5'-O-Acetyl Adenosine Pricemore >>

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5'-O-Acetyl Adenosine Production Method

5'-O-Acetyl Adenosine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:2140-25-2)5'-O-Acetyl Adenosine
Order Number:A848612
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:20
Price ($):400.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2140-25-2)5'-O-Acetyl Adenosine
Order Number:NC11421
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:09
Price ($):Price inquiry
Email:sales@newcanbio.com

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Amadis Chemical Company Limited
(CAS:2140-25-2)5'-O-Acetyl Adenosine
A848612
Purity:99%
Quantity:1g
Price ($):400.0
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NewCan Biotech Limited
(CAS:2140-25-2)5'-O-Acetyl Adenosine
NC11421
Purity:97%
Quantity:10g
Price ($):Inquiry
Email